Cas no 348080-86-4 ((2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride)

• Product Name: (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride
• CAS No: 348080-86-4
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• MDL: MFCD19201155
• CID: 4649569
• PubChem ID: 55280421
• Update Time: 2025-07-23

(2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-1H-inden-2-yl)methanesulfonyl Chloride
• (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride

• MDL： MFCD19201155
• Inchi： 1S/C10H11ClO2S/c11-14(12,13)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2
• InChI Key： DDZMCVFQOSFEAN-UHFFFAOYSA-N
• SMILES： ClS(CC1CC2C=CC=CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride

Research Briefing on (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride (CAS: 348080-86-4) in Chemical Biology and Pharmaceutical Applications

The compound (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride (CAS: 348080-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents and bioactive molecules. Recent studies have highlighted its potential in the synthesis of sulfonamide-based inhibitors, which are pivotal in targeting various enzymes and receptors involved in disease pathways.

One of the key applications of (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride is its role in the synthesis of small-molecule inhibitors for protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting the PD-1/PD-L1 pathway, a critical immune checkpoint in cancer therapy. The study reported that sulfonamide derivatives synthesized using this compound exhibited potent inhibitory activity, with IC50 values in the nanomolar range, suggesting its potential as a scaffold for immunotherapeutic agents.

In addition to its applications in oncology, (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride has been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv detailed its use in the synthesis of sulfonamide-based compounds that modulate gamma-secretase activity, an enzyme implicated in the production of amyloid-beta peptides in Alzheimer's disease. The researchers found that these compounds effectively reduced amyloid-beta production in vitro, highlighting their potential as therapeutic candidates for Alzheimer's disease.

From a synthetic chemistry perspective, the reactivity of (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride has been a subject of investigation. A 2022 paper in Organic Letters elucidated its mechanism of reaction with primary and secondary amines, providing insights into the optimal conditions for sulfonamide formation. The study emphasized the compound's high reactivity and selectivity, which make it a valuable tool for the rapid generation of sulfonamide libraries in drug discovery.

Despite its promising applications, challenges remain in the large-scale production and stability of (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride. A recent industry report by a leading pharmaceutical company noted that the compound's sensitivity to moisture and temperature requires stringent handling conditions, which may limit its widespread use. However, advances in formulation technology, such as the development of stable solid dispersions, are being explored to address these limitations.

In conclusion, (2,3-dihydro-1H-inden-2-yl)methanesulfonyl chloride (CAS: 348080-86-4) represents a critical building block in modern drug discovery, with applications spanning oncology, neurodegenerative diseases, and beyond. Its unique chemical properties and versatility in synthesis underscore its importance in the development of next-generation therapeutics. Future research should focus on optimizing its stability and scalability to fully realize its potential in pharmaceutical applications.